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Abstract

Solvent Orange 60, chemically known as 12H-Phthaloperin-12-one and identified by the
Colour Index number 564100, is a synthetic perinone dye. This technical guide provides a
comprehensive overview of its historical development, discovery, chemical synthesis, and
physicochemical properties. It further delves into its toxicological profile, specifically its role as a
contact allergen and the associated immunological pathways. While primarily used as a
colorant in the plastics industry, this guide also explores the broader context of perinone
derivatives in biomedical research, offering insights for drug development professionals.

Historical Development and Discovery

The development of Solvent Orange 60 is intrinsically linked to the rise of the synthetic dye
industry in the late 19th and early 20th centuries, a period dominated by German chemical
companies. The parent molecule, perinone, was first synthesized at Hoechst AG in Germany
over 95 years ago.[1] Hoechst, founded in 1863, was a pioneer in synthetic dye production.[2]
[3] The class of perinone dyes, to which Solvent Orange 60 belongs, was developed in the
1920s and began to see use as pigments around 1950.[2][4]

While a precise date for the first synthesis of Solvent Orange 60 is not readily available in
public records, its creation falls within this era of intense innovation in dye chemistry. The
manufacturing process for perinone dyes, involving the condensation of aromatic anhydrides
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and diamines, was a key technological advancement of the time. The first documented
instances of allergic contact dermatitis caused by Solvent Orange 60 in spectacle frames were
reported in 1999, indicating its use in consumer products for a significant period prior.

Chemical Synthesis and Structure

Solvent Orange 60 is synthesized through the condensation reaction of 1,8-
diaminonaphthalene and phthalic anhydride. This reaction forms the characteristic fused
heterocyclic structure of the perinone dye.

Experimental Protocol for Synthesis

A detailed method for the preparation of Solvent Orange 60 is described in Chinese patent
CN101565556A. The following is a generalized protocol based on this patent:

Materials:

e Phthalic anhydride

e 1,8-naphthalenediamine

e Hydrochloric acid solution (1-5% by mass)

e Polar organic solvent (e.g., acetic acid, dimethylformamide (DMF), alcohol, or N-Methyl-2-
pyrrolidone)

e Non-ionic active catalyst (e.g., fatty alcohol polyoxyethylene ether or alkylphenol
polyoxyethylene ether)

Procedure:

 In a reaction vessel equipped with a stirrer and reflux condenser, combine phthalic anhydride
and 1,8-naphthalenediamine in a 1.1 mass ratio.

e Add the hydrochloric acid solution, the polar organic solvent, and the non-ionic active
catalyst. The amount of hydrochloric acid solution should be 10-20 times the mass of 1,8-
naphthalenediamine. The polar organic solvent should constitute 1-50% of the total reaction
medium, and the catalyst should be 0.01-2% of the total reaction medium.
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Stir the mixture and heat to reflux. Maintain the reflux for 8-15 hours.

After the reaction is complete, cool the mixture and filter to collect the solid product.

Wash the filter cake with water until the pH of the filtrate is neutral.

Dry the purified product to obtain Solvent Orange 60.

This method combines the advantages of good product quality from the solvent method and
the low cost of the water phase method.

Chemical Structure

o Chemical Name: 12H-Phthaloperin-12-one

Molecular Formula: C1eH10N20

Molecular Weight: 270.29 g/mol

CAS Number: 6925-69-5, 61969-47-9

C.l. Number: 564100

Physicochemical and Spectroscopic Properties

Solvent Orange 60 is a yellowish-orange powder. It is insoluble in water but slightly soluble in
several organic solvents.
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Property Value Reference
Physical Appearance Yellowish-orange powder

Melting Point 228-230 °C

Density 1.404 g/cm3

Solubility in Acetone 2g/Lat20°C

Solubility in Butyl Acetate 25¢g/Lat20°C

Solubility in Methylbenzene 5g/Lat20°C

Solubility in Dichloromethane 10 g/L at 20 °C

Solubility in Ethyl Alcohol 0.8 g/Lat20°C

Heat Resistance in PS Up to 300 °C

] ) 8 (on a scale of 1 to 8, where 8
Light Fastness (in PS) ) )
is superior)

Analytical Characterization

Standard analytical techniques are used to identify and characterize Solvent Orange 60. While
detailed experimental protocols for the pure substance are not extensively published in
academic literature, methods for its detection in consumer products have been described.

e High-Performance Liquid Chromatography (HPLC): HPLC is a common method for the
separation and quantification of Solvent Orange 60 in complex matrices. A typical setup
would involve a C18 column with a gradient elution using a mixture of acetonitrile and water.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to elucidate the chemical structure of Solvent Orange 60. The spectra would confirm the
presence of the aromatic protons and carbons of the phthaloperinone core.

e Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and
fragmentation pattern of Solvent Orange 60, confirming its identity. Gas chromatography-
mass spectrometry (GC-MS) has been used to confirm the presence of Solvent Orange 60
in materials like eyeglass earpieces.
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Biological Activity and Toxicological Profile

The primary biological effect of Solvent Orange 60 documented in the scientific literature is its
capacity to induce allergic contact dermatitis (ACD), a Type IV delayed-type hypersensitivity
reaction.

Allergic Contact Dermatitis Signaling Pathway

Solvent Orange 60 acts as a hapten, a small molecule that becomes immunogenic only after
binding to a carrier protein in the skin. The subsequent immune response involves a complex
cascade of cellular and molecular events.

Sensitization Phase:

e Hapten Penetration and Protein Binding: Upon skin contact, the small, lipophilic Solvent
Orange 60 molecule penetrates the stratum corneum. In the epidermis, it covalently binds to
endogenous skin proteins, forming a hapten-protein conjugate. This modified protein is now
recognized as foreign by the immune system.

e Langerhans Cell Activation: Langerhans cells (LCs), the resident antigen-presenting cells of
the epidermis, recognize and internalize the hapten-protein conjugate.

e Migration and Maturation: Activated LCs migrate from the epidermis to the draining lymph
nodes. During this migration, they mature into dendritic cells (DCs).

o T-Cell Priming: In the lymph nodes, the mature DCs present the haptenated peptide to naive
T-cells via the Major Histocompatibility Complex (MHC). This interaction, along with co-
stimulatory signals, leads to the activation and proliferation of hapten-specific CD4+ (T-
helper) and CD8+ (cytotoxic) T-cells.

Elicitation Phase:

» Re-exposure and Antigen Presentation: Upon subsequent exposure to Solvent Orange 60,
the hapten-protein conjugates are again formed and presented by LCs and other antigen-
presenting cells in the skin.
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o T-Cell Recruitment and Activation: Previously sensitized, hapten-specific memory T-cells are

recruited to the site of exposure.

» Inflammatory Cascade: Activated T-helper cells release pro-inflammatory cytokines such as
interferon-gamma (IFN-y) and various interleukins (e.g., IL-1(3, IL-17, IL-18). These cytokines
amplify the inflammatory response by recruiting other immune cells like macrophages and
neutrophils. Cytotoxic T-cells can directly induce apoptosis in hapten-presenting skin cells.
This cellular influx and cytokine release lead to the clinical manifestations of ACD, including

erythema, edema, and vesiculation.
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Figure 1: Signaling pathway of Solvent Orange 60-induced allergic contact dermatitis.

Relevance to Drug Development

While Solvent Orange 60 itself has no direct therapeutic applications, the broader class of
perinone compounds and the principles of dye chemistry have relevance in drug discovery and

development.

Perinone Derivatives in Biomedical Research

The rigid, planar, and electron-deficient structure of the perinone core makes it an interesting
scaffold for medicinal chemistry. While research is not extensive, some studies have explored
the biological activities of perinone derivatives. For instance, certain perinone compounds have
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been investigated for their potential in photodynamic therapy (PDT), where a photosensitizer is
activated by light to produce reactive oxygen species that can kill cancer cells. The
chromophoric nature of the perinone structure is a key feature in this context. Additionally, the
cytotoxicity of some novel perinone derivatives has been evaluated against various cancer cell
lines, suggesting that this chemical class may hold potential for the development of new
anticancer agents.

Dyes as a Historical Source of Drug Leads

Historically, the synthetic dye industry has been a fertile ground for the discovery of new drugs.
The selective staining of certain tissues or microorganisms by dyes led to the concept of
selective toxicity, a cornerstone of modern chemotherapy. For example, the antibacterial
properties of sulfonamide drugs were discovered through research on sulfanilamide, a
derivative of an azo dye. The structural motifs found in dyes, including heterocyclic ring
systems like the one in Solvent Orange 60, are prevalent in many pharmacologically active
molecules. Therefore, understanding the synthesis and biological interactions of compounds
like Solvent Orange 60 can provide valuable insights for the design of new therapeutic agents.

Conclusion

Solvent Orange 60 is a perinone dye with a history rooted in the early 20th-century expansion
of the synthetic dye industry. Its primary application is in the coloration of plastics, where its
heat and light stability are advantageous. The main biological characteristic of concern is its
potential to act as a potent contact allergen, inducing a Type IV hypersensitivity reaction. The
molecular mechanisms underlying this allergic response are well-understood in the context of
hapten immunology. While Solvent Orange 60 itself is not used in medicine, its chemical class,
the perinones, offers a structural scaffold that has been explored for potential biomedical
applications, including photodynamic therapy and cancer chemotherapy. This guide provides a
foundational understanding of Solvent Orange 60 for researchers in chemistry, toxicology, and
drug development, highlighting the intersection of industrial chemistry and biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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